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Compound of Interest

Compound Name:
N-(3,4-difluorophenyl)-3-

oxobutanamide

CAS No.: 414872-57-4

Cat. No.: B2863445

Get Quote

Compound Class: Fluorinated

-Keto Amides Application: Pharmaceutical Intermediate / Agrochemical Scaffold Document
Type: Predictive Safety Data & Handling Protocol

Part 1: Executive Summary & Strategic Context
3,4-Difluoroacetoacetanilide (IUPAC: N-(3,4-difluorophenyl)-3-oxobutanamide) is a

specialized building block used in the synthesis of heterocyclic bioactive compounds,

particularly quinolinones and pyrazoles via Knoevenagel condensation or cyclization.

The strategic value of this intermediate lies in the 3,4-difluoro substitution pattern, which is

frequently employed in medicinal chemistry to block metabolic oxidation at the para-position

while modulating lipophilicity (LogP) and pKa. However, this specific fluorination pattern alters

the toxicity profile compared to the non-fluorinated parent, necessitating distinct handling

protocols.
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Critical Safety Alert: While the acetoacetanilide moiety is generally low-toxicity, the metabolic or

hydrolytic release of 3,4-difluoroaniline presents a significant health risk (Methemoglobinemia).

This guide treats the compound with the stringency required for its most toxic potential

metabolite.

Part 2: Hazard Identification & Architecture (GHS)
Based on SAR (Structure-Activity Relationship) and Read-Across from CAS 3863-11-4 (3,4-

Difluoroaniline) and CAS 102-01-2 (Acetoacetanilide).

Classification (29 CFR 1910.1200 / CLP)
Signal Word:WARNING

Hazard Class Category Hazard Statement Code

Acute Toxicity (Oral) 4
Harmful if swallowed.

[1]
H302

Skin

Corrosion/Irritation
2

Causes skin irritation.

[2]
H315

Eye Damage/Irritation 2A
Causes serious eye

irritation.
H319

STOT - Single

Exposure
3

May cause respiratory

irritation.[3]
H335

Aquatic Toxicity 3

Harmful to aquatic life

with long lasting

effects.

H412

The "Hidden" Hazard: Hydrolytic Instability
Researchers must recognize that under acidic or enzymatic conditions, this amide bond can

cleave, releasing 3,4-difluoroaniline.

Mechanism: Aniline derivatives can induce methemoglobinemia (oxidation of Hemoglobin

Fe2+ to Fe3+), impairing oxygen transport.
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Symptom Watch: Cyanosis (blue lips/nails), headache, and dizziness even at low exposure

levels.

Part 3: Physicochemical Profile (For Process Scale-
Up)
Data represents predicted values based on structural analogs (2,4-isomer and parent

acetoacetanilide) where experimental data is proprietary.

Property Value / Range Operational Implication

Molecular Formula MW: 213.18 g/mol

Physical State
White to off-white crystalline

solid

Dust explosion hazard if

micronized.

Melting Point 92°C – 98°C (Predicted)
Keep drying ovens < 80°C to

prevent caking.

Boiling Point > 300°C (Decomposes)
Do not distill at atmospheric

pressure.

Solubility (Water) Low (< 500 mg/L)
Aqueous waste streams may

precipitate solids.

Solubility (Organic)
High in DMSO, DMF, MeOH,

EtOAc

Use these solvents for

equipment cleaning.

LogP (Octanol/Water) ~1.8 – 2.1
Moderate lipophilicity; potential

for dermal absorption.

pKa
~10.5 (Amide NH), ~11 (Active

Methylene)

Active methylene is acidic

enough for base-catalyzed

coupling.

Part 4: Operational Control & Engineering Protocols
Synthesis & Reactivity Workflow
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The following diagram illustrates the synthesis logic and the critical degradation pathway that

dictates safety protocols.
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Releases Toxic
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Click to download full resolution via product page

Caption: Synthesis pathway showing the reversible nature of the amide bond; degradation

reverts to the toxic aniline precursor.[1]

Handling & PPE Matrix
Engineering Controls:

Primary: Fume hood required. Local Exhaust Ventilation (LEV) if handling > 100g powder.

Static Control: Ground/bond all transfer equipment. Fluorinated powders can generate high

static charges.

Personal Protective Equipment (Self-Validating Protocol):

Hands: Double-gloving recommended.

Inner: Nitrile (0.11 mm) - Mechanical barrier.

Outer: Laminate film (Silver Shield) if dissolving in DMSO/DMF (prevents permeation of

the carrier solvent which drags the fluorinated compound through skin).

Respiratory: N95 (dusts) or P100/OV cartridge if heating or using volatile solvents.

Eyes: Chemical safety goggles. Face shield if reactor is pressurized.
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Part 5: Emergency Response & Disposal
Spill Response Workflow
This self-validating workflow ensures no secondary contamination occurs during cleanup.

Spill Detected

Assess State:
Solid vs. Solution

Solid Spill:
DO NOT SWEEP

(Dust Hazard)

Solution Spill:
Absorb with VermiculiteWet Wipe / HEPA Vacuum

Dispose as
Halogenated Organic Waste

Decontaminate Surface:
10% Na2CO3 Solution

Click to download full resolution via product page

Caption: Step-by-step spill response emphasizing dust suppression and chemical

decontamination.

First Aid Measures
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Inhalation: Move to fresh air. Oxygen may be required if cyanosis (blue lips) appears

(indicates methemoglobinemia).

Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol (enhances

absorption of fluorinated aromatics).

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.[2][4]

Waste Disposal
Code: Halogenated Solvent/Organic Waste.

Prohibition: Do not mix with strong acids (risk of hydrolysis) or strong oxidizers.

Destruction: High-temperature incineration equipped with a scrubber for Hydrogen Fluoride

(HF) and NOx.

Part 6: Toxicology & Environmental Fate
ADME Considerations (Drug Development)

Absorption: Moderate. The fluorine atoms increase lipophilicity compared to

acetoacetanilide, facilitating membrane crossing.

Metabolism: The

-keto amide is susceptible to amidases.

Primary Metabolite: 3,4-difluoroaniline (Toxic).[1][2]

Secondary Metabolite: Acetoacetic acid (Benign, enters Krebs cycle).

Genotoxicity: Acetoacetanilide analogs show mixed results in Ames tests; treat as a potential

weak mutagen until specific data proves otherwise.

Ecological Impact
Persistence: Fluorinated aromatics are generally resistant to biodegradation.

Aquatic Toxicity: Expected to be harmful to daphnia and fish (
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est. 10-100 mg/L). Prevent entry into drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b2863445?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2863445?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

